N-(6-Aminohexyl)-6-hydroxyhexanamide

Catalog No.
S13160584
CAS No.
95873-58-8
M.F
C12H26N2O2
M. Wt
230.35 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
N-(6-Aminohexyl)-6-hydroxyhexanamide

CAS Number

95873-58-8

Product Name

N-(6-Aminohexyl)-6-hydroxyhexanamide

IUPAC Name

N-(6-aminohexyl)-6-hydroxyhexanamide

Molecular Formula

C12H26N2O2

Molecular Weight

230.35 g/mol

InChI

InChI=1S/C12H26N2O2/c13-9-5-1-2-6-10-14-12(16)8-4-3-7-11-15/h15H,1-11,13H2,(H,14,16)

InChI Key

PPTSELWQYYWEQG-UHFFFAOYSA-N

Canonical SMILES

C(CCCNC(=O)CCCCCO)CCN

N-(6-Aminohexyl)-6-hydroxyhexanamide is a chemical compound characterized by its unique structure, which includes both an amino group and a hydroxyl group on a hexanamide backbone. Its molecular formula is C12_{12}H26_{26}N2_2O2_2, and it has a molecular weight of approximately 230.348 g/mol . This compound is notable for its potential applications in various fields, including pharmaceuticals and materials science, owing to its reactive functional groups.

6-Hydroxyhexanoic AcidContains a hydroxyl group but lacks the amide groupMore polar; potential for different biological activity6-ChlorohexanamideContains a chloro group instead of a hydroxyl groupMore reactive towards nucleophiles due to halogen

Uniqueness

N-(6-Aminohexyl)-6-hydroxyhexanamide is unique due to its combination of both hydroxyl and amide groups, which allows it to participate in a wider array of

The synthesis of N-(6-Aminohexyl)-6-hydroxyhexanamide can be achieved through various methods:

  • Reaction of 6-Aminohexanoic Acid with Hydroxylamine:
    • This method involves the reaction of 6-aminohexanoic acid with hydroxylamine under acidic conditions, yielding the desired product along with water:
    6 Aminohexanoic acid+HydroxylamineN 6 Aminohexyl 6 hydroxyhexanamide+Water\text{6 Aminohexanoic acid}+\text{Hydroxylamine}\rightarrow \text{N 6 Aminohexyl 6 hydroxyhexanamide}+\text{Water}
  • Industrial Production:
    • In industrial settings, continuous flow reactors may be utilized to optimize reaction conditions and improve yields. Purification steps like recrystallization or distillation are often employed to obtain high-purity products.

N-(6-Aminohexyl)-6-hydroxyhexanamide has several potential applications:

  • Polymer Synthesis: It can be incorporated into polymers via polycondensation reactions, enhancing the material properties of the resulting polymers.
  • Drug Delivery Systems: Due to its functional groups, it may serve as a building block for drug delivery systems or as a part of self-assembled monolayers in biomedical applications .
  • Environmental Remediation: Its reactivity could be harnessed for environmental applications, such as pollutant degradation or capture.

Similar Compounds: Comparison with Other Compounds

Several compounds share structural similarities with N-(6-Aminohexyl)-6-hydroxyhexanamide. Here are some notable examples:

Compound NameStructure DescriptionUnique Features
6-Aminohexanoic AcidContains an amino group but lacks the hydroxyl groupSimpler structure; less versatile in

XLogP3

0.3

Hydrogen Bond Acceptor Count

3

Hydrogen Bond Donor Count

3

Exact Mass

230.199428076 g/mol

Monoisotopic Mass

230.199428076 g/mol

Heavy Atom Count

16

UNII

KU49D77FZW

Dates

Last modified: 08-10-2024

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